Cas no 444199-06-8 ((4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride)

(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride is a heterocyclic amine derivative with a fused indazole core, commonly utilized as a key intermediate in pharmaceutical and organic synthesis. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s structural features, including the tetrahydroindazole scaffold, make it valuable for developing bioactive molecules, particularly in medicinal chemistry for targeting central nervous system (CNS) disorders or enzyme modulation. The presence of the primary amine group allows for further functionalization, enabling diverse derivatization pathways. High purity and well-defined characterization ensure reproducibility in research applications. This compound is suited for academic and industrial settings requiring precise building blocks for drug discovery.
(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride structure
444199-06-8 structure
Product Name:(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
CAS No:444199-06-8
MF:C8H15Cl2N3
MW:224.130799531937
CID:5058439
Update Time:2025-05-19

(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
    • 4,5,6,7-tetrahydro-2H-indazol-5-ylmethanamine dihydrochloride
    • 4,5,6,7-tetrahydro-2H-indazol-5-y-lmethanamine dihydrochloride
    • Inchi: 1S/C8H13N3.2ClH/c9-4-6-1-2-8-7(3-6)5-10-11-8;;/h5-6H,1-4,9H2,(H,10,11);2*1H
    • InChI Key: DXTGKQAUIPWYMM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1C2=C(C=N1)CC(CN)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Topological Polar Surface Area: 54.7

(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM332283-500mg
(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
444199-06-8 95%+
500mg
$2716 2023-02-02
Chemenu
CM332283-1g
(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
444199-06-8 95%+
1g
$3794 2023-02-02
Chemenu
CM332283-500mg
(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
444199-06-8 95%+
500mg
$3825 2021-08-18
Chemenu
CM332283-1g
(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
444199-06-8 95%+
1g
$4932 2021-08-18
Alichem
A200046708-1g
(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
444199-06-8 95%
1g
$2790.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1167591-500mg
(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
444199-06-8 98%
500mg
¥22950.00 2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1167591-1g
(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride
444199-06-8 98%
1g
¥29593.00 2024-05-13

(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride Related Literature

Additional information on (4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride

Introduction to (4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine Dihydrochloride (CAS No. 444199-06-8)

(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride, identified by its CAS number 444199-06-8, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to the indazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a tetrahydropyridine ring fused with an indazole core, which is a common motif in many pharmacologically active agents.

The< strong>methanamine moiety in the name indicates the presence of an amine functional group (-NH₂) attached to a methylene bridge (-CH₂-). This structural feature contributes to the compound's reactivity and its ability to interact with various biological targets. The< strong>dihydrochloride salt form indicates that the free base has been treated with hydrochloric acid to form its salt, which enhances solubility and stability, making it more suitable for various applications in research and development.

Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The< strong>(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride is no exception and has been the subject of several studies exploring its pharmacological properties.

In a notable study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of various indazole derivatives, including< strong>(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride. The study revealed that this compound exhibited significant inhibitory effects on certain enzymes involved in cancer cell proliferation. Specifically, it demonstrated potent activity against tyrosine kinases, which are crucial targets in the treatment of various cancers. The mechanism of action involves the inhibition of signal transduction pathways that are essential for tumor growth and survival.

The< strong>Tetrahydro-2H-indazol-5-yl moiety is particularly interesting due to its ability to interact with biological targets in multiple ways. The aromatic ring system provides opportunities for π-stacking interactions with proteins, while the amine group can form hydrogen bonds with nucleic acids or other polar residues in enzymes. These interactions are critical for determining the compound's binding affinity and specificity.

Another area of interest has been the synthesis and optimization of< strong>(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride. Researchers have explored different synthetic routes to improve yield and purity while minimizing side reactions. One such approach involves a multi-step synthesis starting from readily available precursors. This method has been optimized to produce high-purity material suitable for further biological testing.

The pharmacokinetic properties of< strong>(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride have also been studied to assess its potential as a drug candidate. In preclinical trials, the compound has shown reasonable oral bioavailability and moderate metabolic stability. These findings suggest that it could be suitable for further development into an oral therapeutic agent. However, additional studies are needed to evaluate its long-term safety and efficacy.

The< strong>dihydrochloride salt form has several advantages from a pharmaceutical perspective. It improves solubility in water-based solvents, which is essential for formulation development. Additionally, it enhances stability during storage and transportation, reducing degradation issues that can affect drug quality.

In conclusion,< strong>(4,5,6,7-Tetrahydro-2H-indazol-5-yl)methanamine dihydrochloride (CAS No. 444199-06-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and biological activity make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow,so does its potential as a therapeutic agent.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.